1-(2-Ethoxyphenyl)-4-(2,3,5,6-tetramethylbenzenesulfonyl)piperazine

• Molecular Formula: C22H30N2O3S
• Molecular Weight: 402.6 g/mol
• IUPAC Name: 1-(2-ethoxyphenyl)-4-(2,3,5,6-tetramethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C22H30N2O3S/c1-6-27-21-10-8-7-9-20(21)23-11-13-24(14-12-23)28(25,26)22-18(4)16(2)15-17(3)19(22)5/h7-10,15H,6,11-14H2,1-5H3
• InChI Key: KDDXHXCWRMDREF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=C(C(=CC(=C3C)C)C)C

Description

1-(2-Ethoxyphenyl)-4-(2,3,5,6-tetramethylbenzenesulfonyl)piperazine is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse pharmacological activities and are often used in medicinal chemistry for the development of new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Ethoxyphenyl)-4-(2,3,5,6-tetramethylbenzenesulfonyl)piperazine typically involves the reaction of 1-(2-ethoxyphenyl)piperazine with 2,3,5,6-tetramethylbenzenesulfonyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction is typically performed in an organic solvent such as dichloromethane or chloroform at room temperature or under reflux conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems could enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(2-Ethoxyphenyl)-4-(2,3,5,6-tetramethylbenzenesulfonyl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine nitrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or sulfonyl chlorides in the presence of a base.

Major Products Formed

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could lead to the formation of secondary amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-Ethoxyphenyl)-4-(2,3,5,6-tetramethylbenzenesulfonyl)piperazine would depend on its specific biological target. Generally, piperazine derivatives can interact with various molecular targets, including enzymes, receptors, and ion channels. The compound might exert its effects by binding to these targets and modulating their activity, leading to changes in cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

1-(2-Ethoxyphenyl)piperazine: A simpler derivative without the sulfonyl group.

4-(2,3,5,6-Tetramethylbenzenesulfonyl)piperazine: Lacks the ethoxyphenyl group.

Uniqueness

1-(2-Ethoxyphenyl)-4-(2,3,5,6-tetramethylbenzenesulfonyl)piperazine is unique due to the presence of both the ethoxyphenyl and tetramethylbenzenesulfonyl groups, which can impart distinct chemical and biological properties compared to its simpler analogs.